Cas no 14126-89-7 (Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-)

• Product Name: Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-
• CAS No: 14126-89-7
• MF: C₂₀H₁₂CuF₆O₄
• MW: 493.843308448792
• CID: 171777
• PubChem ID: 131873542
• Update Time: 2025-04-19

Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)- Chemical and Physical Properties

Names and Identifiers

• Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-
• copper,4,4,4-trifluoro-1-phenylbutane-1,3-dione
• NSC174284
• NSC-174284
• Bis(4,4,4-trifluoro-1-phenylbutane-1,3-dionato)copper
• 14126-89-7

• Inchi： 1S/2C10H6F3O2.Cu/c2*11-10(12,13)9(15)6-8(14)7-4-2-1-3-5-7;/h2*1-6H;/q2*-1;+2
• InChI Key： CQMGHOODDNLIPM-UHFFFAOYSA-N
• SMILES： [Cu+2].FC(C([CH-]C(C1C=CC=CC=1)=O)=O)(F)F.FC(C([CH-]C(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 495.00922
• Monoisotopic Mass: 495.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Boiling Point: 224°Cat760mmHg
• Flash Point: 98.9°C
• PSA: 68.28
• LogP: 4.77910